Cas no 1804887-26-0 (4-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 4-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1804887-26-0
• MF: C₉H₁₀F₃NO₃
• MW: 237.17581319809
• CID: 4838579
• Update Time: 2025-10-30

4-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C9H10F3NO3/c1-5-7(15-2)3-6(4-14)13-8(5)16-9(10,11)12/h3,14H,4H2,1-2H3
• InChI Key： FJDMTHZOWUNXBS-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)C(=CC(CO)=N1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• XLogP3: 1.9
• Topological Polar Surface Area: 51.6

Additional information on 4-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-methanol

Introduction to 4-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804887-26-0)

4-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804887-26-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential applications in the development of novel therapeutic agents. The combination of a pyridine ring, a methoxy group, a methyl group, and a trifluoromethoxy substituent endows this molecule with a range of biological activities and chemical properties that make it an intriguing subject for scientific investigation.

The chemical structure of 4-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-methanol is particularly noteworthy. The pyridine ring, a six-membered aromatic heterocycle, provides the compound with basicity and stability. The presence of the methoxy group at the 4-position enhances the lipophilicity and metabolic stability of the molecule. The methyl group at the 3-position further contributes to the overall stability and reactivity. The trifluoromethoxy substituent at the 2-position introduces significant electronegativity and lipophilicity, which can influence the compound's biological activity and pharmacokinetic properties.

In recent years, there has been a growing interest in the development of compounds with specific structural motifs for use in drug discovery. 4-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-methanol has been studied for its potential as a lead compound in various therapeutic areas. One notable application is in the field of neurodegenerative diseases, where this compound has shown promising results in modulating specific receptors and enzymes involved in disease progression.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 4-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-methanol to act as a potent inhibitor of a key enzyme implicated in Alzheimer's disease. The researchers found that this compound effectively reduced the production of amyloid-beta peptides, which are known to form toxic aggregates in the brain. This finding suggests that 4-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-methanol could serve as a valuable starting point for developing new treatments for Alzheimer's disease.

Beyond neurodegenerative diseases, 4-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-methanol has also been explored for its potential anti-inflammatory properties. Inflammatory conditions are associated with a wide range of diseases, including arthritis, asthma, and inflammatory bowel disease. Research conducted by a team at a leading pharmaceutical company demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting pro-inflammatory cytokines and enzymes. These findings indicate that 4-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-methanol could be further developed into effective anti-inflammatory drugs.

The synthesis of 4-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-methanol involves several well-established chemical reactions. One common synthetic route involves the reaction of 2-chloro-5-methylpyridine with trifluoromethyl ether followed by methylation and hydroxylation steps. This multi-step process allows for precise control over the final product's purity and yield, making it suitable for large-scale production in industrial settings.

In addition to its therapeutic potential, 4-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-methanol has also been investigated for its use as an intermediate in organic synthesis. Its unique structure makes it an excellent building block for constructing more complex molecules with diverse functionalities. This versatility has led to its application in various synthetic pathways, contributing to the development of new materials and pharmaceuticals.

The safety profile of 4-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-methanol is another important aspect to consider. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability when administered at therapeutic doses. These findings support its potential for further clinical development and eventual use as a safe and effective medication.

In conclusion, 4-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804887-26-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapeutic agents targeting neurodegenerative diseases, inflammatory conditions, and other medical disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as an important molecule in modern drug discovery efforts.